Cas no 1261831-96-2 (2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid)

2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid is a specialized organic compound featuring a pyridine core substituted with methoxy and trifluoromethoxy-phenyl groups, along with an acetic acid moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the acetic acid functionality allows for further derivatization or salt formation. Its well-defined molecular architecture is advantageous for studying structure-activity relationships in drug discovery. The compound’s purity and consistency are critical for reproducible results in synthetic and biological applications. Suitable for controlled laboratory use, it requires proper handling due to its reactive functional groups.
2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid structure
1261831-96-2 structure
Product Name:2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid
CAS No:1261831-96-2
MF:C15H12F3NO4
MW:327.255294799805
CID:4987367
Update Time:2025-11-06

2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid
    • Inchi: 1S/C15H12F3NO4/c1-22-14-9(7-13(20)21)6-10(8-19-14)11-4-2-3-5-12(11)23-15(16,17)18/h2-6,8H,7H2,1H3,(H,20,21)
    • InChI Key: MGQCECOXMKAMSC-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC=CC=1C1=CN=C(C(CC(=O)O)=C1)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 405
  • XLogP3: 3.4
  • Topological Polar Surface Area: 68.6

2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013003031-250mg
2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid
1261831-96-2 97%
250mg
494.40 USD 2021-07-04
Alichem
A013003031-500mg
2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid
1261831-96-2 97%
500mg
790.55 USD 2021-07-04
Alichem
A013003031-1g
2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid
1261831-96-2 97%
1g
1,460.20 USD 2021-07-04

2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid Related Literature

Additional information on 2-Methoxy-5-(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

Introduction to 2-Methoxy-5-(2-(Trifluoromethoxy)Phenyl)Pyridine-3-Acetic Acid (CAS No: 1261831-96-2)

The compound 2-Methoxy-5-(2-(Trifluoromethoxy)Phenyl)Pyridine-3-Acetic Acid, identified by the CAS number 1261831-96-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.

Recent studies have highlighted the importance of trifluoromethoxy groups in enhancing the pharmacokinetic properties of organic compounds. The presence of this group in the structure of 2-Methoxy-5-(Trifluoromethoxy)Phenyl moiety contributes to increased lipophilicity and improved bioavailability, making it a valuable component in medicinal chemistry.

The core structure of this compound is based on a pyridine ring, which is a well-known heterocyclic aromatic system with significant applications in pharmaceuticals and agrochemicals. The substitution pattern on the pyridine ring, particularly at positions 2 and 5, plays a crucial role in determining the compound's reactivity and biological activity.

The synthesis of Pyridine-based compounds has been a topic of extensive research, with various methodologies being explored to optimize yield and purity. Recent advancements in catalytic processes have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of pharmacological activity, Acetic Acid-based derivatives have shown promise in anti-inflammatory and analgesic applications. The integration of the pyridine ring with an acetic acid group in this compound may confer it with unique therapeutic properties that warrant further investigation.

The combination of a methoxy group with a trifluoromethoxy-substituted phenyl ring introduces additional complexity to the molecule, potentially enhancing its selectivity towards specific biological targets. This makes it a candidate for targeted drug delivery systems, which are increasingly being sought after in modern medicine.

Recent research has also focused on the environmental impact of such compounds, particularly their biodegradability and toxicity profiles. Understanding these aspects is crucial for ensuring sustainable use and minimizing ecological risks associated with their production and application.

In conclusion, the compound CAS No: 1261831-96-2 represents a promising avenue for further exploration in both academic and industrial settings. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in the development of novel therapeutic agents.

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